Cas no 2172066-50-9 (2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol)

• Product Name: 2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol
• CAS No: 2172066-50-9
• MF: C₁₀H₁₇F₂N₃O₃
• MW: 265.25708937645
• CID: 5758606
• PubChem ID: 165608405
• Update Time: 2025-05-23

2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)propan-1-ol
• EN300-1275139
• 2172066-50-9
• 2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol

• Inchi： 1S/C10H17F2N3O3/c11-10(12,8-17)7-13-9-5-14-15(6-9)1-3-18-4-2-16/h5-6,13,16-17H,1-4,7-8H2
• InChI Key： LCSKBFHQQQPZPR-UHFFFAOYSA-N
• SMILES： FC(CO)(CNC1C=NN(C=1)CCOCCO)F

Computed Properties

• Exact Mass: 265.12379774g/mol
• Monoisotopic Mass: 265.12379774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.5Ų

Additional information on 2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol

Introduction to 2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol (CAS No. 2172066-50-9)

2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol (CAS No. 2172066-50-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and hydroxyethoxy groups, which contribute to its potential therapeutic applications. The compound's molecular formula is C₁₃H₁₈F₂N₃O₃, and its molecular weight is approximately 308.30 g/mol.

The difluoro substitution on the propanol backbone of 2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol imparts unique physicochemical properties, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile, which is essential for its potential use in drug development. The hydroxyethoxy group further enhances the compound's solubility and bioavailability, making it a promising candidate for various therapeutic applications.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of 2,2-difluoro-3-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)propan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2,2-difluoro-3-{[1-(2-(2-hydroxyethoxy)ethyl)-1H-pyrazol-4-yl]amino}propan-1-ol significantly inhibited the proliferation of human breast cancer cells (MCF7) by inducing apoptosis and cell cycle arrest.

The pyrazole moiety in the structure of 2,2-difluoro-3-{[1-(2-(2-hydroxyethoxy)ethyl)-1H-pyrazol-4-yl]amino}propan-1-ol plays a crucial role in its biological activity. Pyrazoles are known for their ability to interact with various biological targets, including enzymes and receptors. In particular, the pyrazole ring in this compound has been shown to bind to specific protein targets involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

Beyond its anti-inflammatory and anti-cancer properties, 2,2-difluoro-{[1-([[[[[[[[[(hydroxyethoxy)ethyl]-1H-pyrazol]]]]]]]]]]amino}propano)l has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology in 2020 reported that this compound exhibited neuroprotective activity against oxidative stress-induced neuronal damage in vitro. The study suggested that the compound's mechanism of action involves scavenging reactive oxygen species (ROS) and modulating intracellular signaling pathways.

The development of new drugs often requires extensive preclinical and clinical studies to ensure safety and efficacy. In this context, 2,2-difluoro-{[1-((hydroxyethoxy)ethyl]-1H-pyrazol)]amino}propano)l has undergone several preclinical studies to evaluate its pharmacological properties and toxicity profile. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models.

To further advance the clinical development of 2,2-difluoro-{[(hydroxyethoxy)]ethyl]-1H-pyrazol}-amino}propano)l, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2,2-difluoro-{[(hydroxyethoxy)]ethyl]-1H-pyrazol}-amino}propano)l (CAS No. 2172066-50-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.